Cas no 2763755-82-2 (Tert-butyl 4-(1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethyl)piperidine-1-carboxylate
• CAS No: 2763755-82-2
• MF: C₁₇H₃₀N₂O₃
• MW: 310.431704998016
• CID: 6304673
• PubChem ID: 165446769
• Update Time: 2025-05-22

Tert-butyl 4-(1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763755-82-2
• tert-butyl 4-[1-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethyl]piperidine-1-carboxylate
• tert-butyl 4-(1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethyl)piperidine-1-carboxylate
• EN300-37336268
• Tert-butyl 4-(1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethyl)piperidine-1-carboxylate

• Inchi： 1S/C17H30N2O3/c1-13(19-9-17(10-19)11-21-12-17)14-5-7-18(8-6-14)15(20)22-16(2,3)4/h13-14H,5-12H2,1-4H3
• InChI Key： SDTIHTAZLDOMDD-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CN(C(C)C1CCN(C(=O)OC(C)(C)C)CC1)C2

Computed Properties

• Exact Mass: 310.22564282g/mol
• Monoisotopic Mass: 310.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42Ų

Additional information on Tert-butyl 4-(1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethyl)piperidine-1-carboxylate

Research Briefing on Tert-butyl 4-(1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethyl)piperidine-1-carboxylate (CAS: 2763755-82-2)

In recent years, the compound Tert-butyl 4-(1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethyl)piperidine-1-carboxylate (CAS: 2763755-82-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique 2-oxa-6-azaspiro[3.3]heptane scaffold, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the tert-butyl carbamate group and the piperidine ring, make it a versatile building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent studies have focused on the synthetic optimization of this compound to improve yield and purity, which are critical for its application in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry highlighted an efficient multi-step synthesis route starting from commercially available piperidine derivatives, achieving an overall yield of 65%. The process involved a key spirocyclization step catalyzed by palladium, followed by Boc protection under mild conditions. This advancement addresses previous challenges related to scalability and reproducibility, paving the way for broader utilization in preclinical research.

The pharmacological relevance of 2763755-82-2 has been further elucidated through its incorporation into potent sigma-1 receptor ligands. A collaborative study between academic and industrial researchers demonstrated that derivatives of this compound exhibit high binding affinity (Ki < 10 nM) and selectivity over other receptor subtypes. These findings, published in ACS Chemical Neuroscience, suggest potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's, where sigma-1 receptors play a crucial modulatory role in cellular stress responses.

Structural-activity relationship (SAR) investigations have revealed that the 2-oxa-6-azaspiro[3.3]heptane moiety contributes significantly to metabolic stability, with in vitro studies showing increased resistance to cytochrome P450-mediated degradation compared to traditional morpholine analogs. This property, combined with favorable blood-brain barrier permeability (as evidenced by PAMPA-BBB assays), positions 2763755-82-2 as a valuable scaffold for CNS drug development. Current research efforts are exploring its utility in creating next-generation antidepressants and anxiolytics with improved safety profiles.

From a safety perspective, preliminary toxicological assessments of the compound and its derivatives have shown acceptable profiles in rodent models, with no observed hepatotoxicity at therapeutic doses. However, researchers caution that further studies are needed to fully evaluate long-term effects and potential off-target interactions. The compound's stability under physiological conditions (t1/2 > 4 hours in plasma) and its clean in vitro safety panel (hERG IC50 > 30 μM) make it an attractive candidate for continued investigation.

Looking forward, the scientific community anticipates expanded applications of 2763755-82-2 in fragment-based drug discovery and PROTAC (proteolysis targeting chimera) development. Its modular structure allows for facile modification at multiple sites, enabling the creation of diverse chemical libraries for high-throughput screening. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with IND-enabling studies expected to commence within the next two years for selected candidates targeting neurological and oncological indications.